Cas no 1187932-73-5 (2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole)

• Product Name: 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole
• CAS No: 1187932-73-5
• MF: C₁₀H₆F₄N₂
• MW: 230.161655902863
• MDL: MFCD08668769
• CID: 5026826
• Update Time: 2025-11-01

2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole
• 2-[4-fluoro-2-(trifluoromethyl)phenyl]-1H-imidazole
• 2-(4-FLUORO-2-TRIFLUOROMETHYL-PHENYL)-1H-IMIDAZOLE
• SB31521

• MDL： MFCD08668769
• Inchi： 1S/C10H6F4N2/c11-6-1-2-7(9-15-3-4-16-9)8(5-6)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： PTHOQBQEQGOIBY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1=NC=CN1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole

Introduction to 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole (CAS No. 1187932-73-5)

2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1187932-73-5, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole consists of a central imidazole ring connected to a phenyl group that is further substituted with a fluoro atom at the 4-position and a trifluoromethyl group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro substituent, in particular, is known to modulate the metabolic stability and binding affinity of pharmaceutical compounds, while the trifluoromethyl group often enhances lipophilicity and binding interactions with proteins.

In recent years, there has been a growing interest in the development of novel imidazole derivatives as potential therapeutic agents. The compound 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in these conditions. For instance, imidazole derivatives have been explored as inhibitors of poly(ADP-ribose) polymerases (PARPs), which play a crucial role in DNA repair and cell survival pathways relevant to cancer therapy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole with target proteins with high accuracy. These studies have revealed that the compound can interact with key residues in its binding pockets, leading to potent and selective inhibition. Such insights have guided the optimization of analogs with improved pharmacokinetic properties and reduced off-target effects. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by stabilizing van der Waals interactions and hydrophobic effects.

The synthesis of 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole presents unique challenges due to the sensitivity of the fluoro and trifluoromethyl groups. However, modern synthetic methodologies have made significant progress in facilitating access to such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole. These studies have focused on evaluating its interaction with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The fluoro substituent has been shown to enhance binding affinity by increasing electronic density at specific positions on the aromatic ring, thereby improving interactions with polar residues in the enzyme active site.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. Preliminary pharmacokinetic studies indicate that 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for developing effective drug candidates that can be administered orally and maintain therapeutic levels over an extended period.

As research continues to uncover new biological targets and mechanisms, the significance of compounds like 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole is expected to grow. The combination of structural complexity and functional diversity makes this class of molecules particularly valuable for drug discovery efforts. Future studies may explore derivatives with modified substituents to optimize potency, selectivity, and pharmacokinetic properties further.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry, molecular biology, and computational methods. The case of 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging cutting-edge technologies and methodologies, researchers can accelerate the identification and optimization of promising candidates for clinical development.

In conclusion, 2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1H-imidazole (CAS No. 1187932-73-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, position it as a valuable compound for further investigation. As research progresses, this molecule is likely to contribute significantly to the development of next-generation therapeutics that address unmet medical needs.